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Compound of Interest

2-(2-Bromoethyl)cyclopentan-1-
Compound Name:
one

cat. No.: B2877809

Essential Safety and Handling Guide for 2-(2-
Bromoethyl)cyclopentan-1-one

Chemical Identifier: 2-(2-Bromoethyl)cyclopentan-1-one CAS Number: 89892-90-0 Molecular
Formula: C7H11BrO[1]

This document provides crucial safety protocols and operational guidance for the handling and
disposal of 2-(2-Bromoethyl)cyclopentan-1-one. The information is compiled from available
data for this specific chemical and supplemented with safety information from structurally
similar compounds due to the absence of a comprehensive Safety Data Sheet (SDS).
Researchers must always perform a risk assessment prior to beginning any new procedure.

Hazard Identification and Classification

Based on available data, 2-(2-Bromoethyl)cyclopentan-1-one is classified as an irritant. Data
from analogous compounds suggest it may also be harmful if swallowed and potentially
combustible.[2]
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Hazard
Classification

GHS Hazard Code

Hazard Statement

GHS Pictogram

GHSO07 (Exclamation

Skin Irritation H315 Causes skin irritation.
Mark)
o Causes serious eye GHSO07 (Exclamation
Eye Irritation H319 S
irritation. Mark)
Specific target organ ] )
o ] May cause respiratory  GHSO07 (Exclamation
toxicity — single H335 T
irritation. Mark)
exposure
Allergic Skin Reaction H317 May cause an allergic =~ GHSO07 (Exclamation
(Potential) skin reaction.[3] Mark)
May cause damage to
Organ Damage
) organs through GHSO08 (Health
(Potential through H373

prolonged exposure)

prolonged or repeated

exposure.[3]

Hazard)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling this compound.[3][4][5]
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Protection Type

Required Equipment Specifications and Rationale

Eye & Face Protection

Must be worn at all times.
Goggles provide a seal against
Chemical safety goggles and splashes and vapors.[6][7][8] A
face shield face shield offers an additional
layer of protection for the

entire face.[7]

Hand Protection

Inspect gloves for integrity
before each use.[6] Wear
sleeves over the outside of the
Chemical-resistant gloves gloves.[8] Contaminated
(e.g., Nitrile, Neoprene) gloves must be removed
carefully, avoiding skin contact,
and disposed of as hazardous

waste.[4]

Body Protection

A fully fastened lab coat
provides a primary barrier.[7]
For larger quantities or tasks
with a higher splash risk,
Flame-retardant lab coat or ) )
) ) chemical-resistant coveralls
chemical-resistant coveralls
are recommended.[7][9] Do
not allow contaminated
clothing to leave the

workplace.[3]

Respiratory Protection

All handling of this chemical
that may produce vapors,
) - ) including weighing and

Use in a certified chemical
transfers, must be conducted

fume hood o ]
inside a chemical fume hood to
prevent respiratory exposure.

[415][10]

Operational and Disposal Plan
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This step-by-step guide outlines the procedures for the safe handling, storage, and disposal of
2-(2-Bromoethyl)cyclopentan-1-one.

Preparation and Engineering Controls

o Location: All work must be performed in a well-ventilated laboratory inside a certified
chemical fume hood.[4][5][10]

o Emergency Equipment: Ensure an operational safety shower and eyewash station are
immediately accessible and unobstructed.

» Spill Kit: A spill kit containing an inert absorbent material (e.g., sand, silica gel, vermiculite)
should be readily available.[4][11]

Chemical Handling Protocol

o Don PPE: Before entering the handling area, put on all required PPE as specified in the table
above.

e Grounding: To prevent static discharge, which could be an ignition source, ground and bond
the container and receiving equipment, especially during transfers of larger quantities.[4][10]

 Aliquotting/Transfer: Use only non-sparking tools for transfers.[5][10] Perform all transfers
slowly and carefully to minimize splashing or aerosol generation.

o Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[10][11] Decontaminate the work area.

First Aid and Accidental Exposure
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Exposure Route

Immediate Action Required

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do so0.[4][11] Seek immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.
[10][11] Wash the affected area with soap and
plenty of water for at least 15 minutes.[3][4] If
skin irritation or a rash occurs, seek medical

attention.[3]

Move the person to fresh air and keep them in a

position comfortable for breathing.[3][4][10] If

Inhalation
the person feels unwell or has difficulty
breathing, call a poison center or doctor.[10]
Do NOT induce vomiting.[4][11] Rinse the
mouth with water.[3][11] Never give anything by
Ingestion mouth to an unconscious person.[3] Call a

physician or poison control center immediately.
[4][11]

Spill Response

Evacuate: Alert others in the immediate area and evacuate if necessary.

o Ventilate: Ensure the chemical fume hood is operating.

o Contain: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material.

[A]011]

o Collect: Use non-sparking tools to carefully scoop the absorbed material into a suitable,

sealable container labeled for hazardous waste disposal.[3][11]

o Decontaminate: Clean the spill area thoroughly.

Storage
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» Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][10]
o Keep away from heat, sparks, open flames, and other ignition sources.[4][5][10][11]

» Store locked up and away from incompatible materials such as strong oxidizing agents and
strong bases.[5][10][12]

Disposal
» All waste, including empty containers, contaminated absorbents, and used PPE, must be

considered hazardous.

e Dispose of contents and containers at an approved waste disposal facility in accordance with
all local, regional, and national regulations.[3][4][10][11] Do not dispose of it in drains or the
environment.[3][11]

Experimental Workflow Diagram
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Safe Handling Workflow for 2-(2-Bromoethyl)cyclopentan-1-one

Preparation

Perform Risk Assessment

'

Verify Fume Hood &
Emergency Equipment

Handling Protocol

Don Required PPE

Handle Chemical in Fume Hood |-

Store or Dispose of Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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